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Introduction
L-ribonic acid is a pentonic acid, a sugar acid derived from the oxidation of the aldopentose L-

ribose. As a chiral molecule, it and its enantiomer, D-ribonic acid, play roles in various

biological systems. This technical guide provides a detailed overview of the known chemical

and physical properties of L-ribonic acid, outlines general experimental protocols for its

synthesis and analysis, and explores its metabolic context. The information is presented to

support further research and development activities involving this compound.

Chemical and Physical Properties
The fundamental chemical and physical properties of L-ribonic acid are summarized below. It

is important to note that while some data is derived from experimental observations, other

values are based on computational predictions and should be considered as such.

General Properties
L-ribonic acid is the L-enantiomer of ribonic acid. The "L" designation refers to its

stereochemical relationship to L-glyceraldehyde. The "(+)" notation, often used in its naming as
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L-(+)-ribonic acid, indicates that it is dextrorotary, meaning it rotates plane-polarized light in a

clockwise direction.[1][2]

Property Value Source

IUPAC Name
(2S,3S,4S)-2,3,4,5-

Tetrahydroxypentanoic acid
[3]

Molecular Formula C₅H₁₀O₆ [4]

CAS Number 710941-59-6 [4]

ChEBI ID CHEBI:87765 [3]

Physicochemical Data
The following table presents key physicochemical data for L-ribonic acid. Where specific

experimental data for the L-isomer is unavailable, predicted values or data for the closely

related D-isomer are provided for reference.

Property Value Notes Source

Molecular Weight 166.13 g/mol [4]

Melting Point Not available

Data for D-ribonic acid

is also not readily

available.

Boiling Point 584.0 ± 50.0 °C Predicted

Solubility Soluble in water

Aldonic acids are

generally water-

soluble solids.

[5]

pKa ~3.38 - 3.8
Predicted for ribonic

acid.

Optical Rotation Dextrorotary (+)

Specific rotation value

not found in the

literature.

[1][2]
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Experimental Protocols
Detailed, validated experimental protocols specifically for L-ribonic acid are not widely

available in the public domain. However, based on established methods for the synthesis,

purification, and analysis of aldonic acids, a general workflow can be proposed.

Synthesis of L-Ribonic Acid
A common method for the synthesis of aldonic acids is the oxidation of the corresponding

aldose.[5] For L-ribonic acid, this would involve the oxidation of L-ribose.

Reaction: Oxidation of L-ribose to L-ribonic acid.

Reagents and Solvents:

L-ribose

Oxidizing agent (e.g., bromine water, nitric acid, or enzymatic catalysts)[5]

Buffering agents (e.g., barium or calcium benzoate to maintain low acidity)[6]

Solvents for reaction and purification (e.g., water, ethanol)

General Procedure:

Dissolution: Dissolve L-ribose in water.

Buffering: Add a suitable buffering salt to the solution to control the pH during oxidation.[6]

Oxidation: Slowly add the oxidizing agent to the cooled reaction mixture. The reaction

progress can be monitored by techniques such as thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, quench any remaining oxidizing agent.

Isolation: The product, often as a salt (e.g., calcium gluconate in the case of glucose

oxidation), can be precipitated and collected by filtration.[6]

Acidification: The free acid can be obtained by treating the salt with a strong acid, followed

by removal of the resulting inorganic salt.
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Purification
Purification of the synthesized L-ribonic acid is crucial to remove unreacted starting materials,

byproducts, and salts.

Methods:

Crystallization: Recrystallization from a suitable solvent system (e.g., water/ethanol) is a

common method for purifying sugar acids.[7] Seeding with a small crystal of the pure

compound may be necessary to induce crystallization.[8]

Chromatography: Ion-exchange chromatography can be effective for separating the acidic

product from neutral sugars and other impurities.[9]

Analysis
The identity and purity of the synthesized L-ribonic acid can be confirmed using various

analytical techniques.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for the

analysis of organic acids.[10][11][12][13]

Column: A reverse-phase C18 column or a specialized organic acid analysis column can

be used.

Mobile Phase: An acidic aqueous buffer (e.g., dilute phosphoric or sulfuric acid) is typically

employed.[12][13]

Detection: UV detection at a low wavelength (e.g., 210 nm) or refractive index (RI)

detection can be used.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for the structural elucidation of carbohydrates and their derivatives.[14][15][16]

[17][18] The spectra would confirm the presence of the carboxylic acid group and the

stereochemistry of the chiral centers.

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

of L-ribonic acid and to aid in its structural characterization through fragmentation analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3428054?utm_src=pdf-body
https://sugar.ca/sugar-basics/purification-of-sugar
https://nvlpubs.nist.gov/nistpubs/jres/11/jresv11n5p649_A2b.pdf
https://publications.lib.chalmers.se/records/fulltext/local_111261.pdf
https://www.benchchem.com/product/b3428054?utm_src=pdf-body
https://www.americanpharmaceuticalreview.com/Featured-Articles/341315-Analytical-Methodology-for-Characterization-of-Reactive-Starting-Materials-and-Intermediates-Commonly-Used-in-the-Synthesis-of-Small-Molecule-Pharmaceuticals/
https://www.benchchem.com/pdf/Comparative_Guide_to_HPLC_Based_Validation_Methods_for_Substituted_Malonic_Acid_Analysis.pdf
https://ijer.ut.ac.ir/article_704_e7b8483f2b287311ecf980a62df035ba.pdf
https://www.protocols.io/view/analysis-of-sugars-small-organic-acids-and-alcohol-5qpvob7y9l4o/v2
https://ijer.ut.ac.ir/article_704_e7b8483f2b287311ecf980a62df035ba.pdf
https://www.protocols.io/view/analysis-of-sugars-small-organic-acids-and-alcohol-5qpvob7y9l4o/v2
https://en.wikipedia.org/wiki/Nuclear_magnetic_resonance_spectroscopy_of_carbohydrates
https://www.cigs.unimo.it/CigsDownloads/labs/nmr/didattica/carboidrati_nmr.pdf
https://books.rsc.org/books/edited-volume/1477/chapter/953986/NMR-of-carbohydrates
https://www.researchgate.net/figure/H-nuclear-magnetic-resonance-spectra-of-the-sugar-content-A-H-NMR-500-MHz-D2O-d_fig2_332199688
https://pubmed.ncbi.nlm.nih.gov/1359878/
https://www.benchchem.com/product/b3428054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[19][20][21] Derivatization, such as trimethylsilylation, is often employed to increase the

volatility of sugar acids for gas chromatography-mass spectrometry (GC-MS) analysis.[9][19]

Visualizations
General Experimental Workflow for L-Ribonic Acid
The following diagram illustrates a generalized workflow for the synthesis, purification, and

analysis of L-ribonic acid based on standard organic chemistry techniques for aldonic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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